Cas no 1370556-84-5 (4-4-(difluoromethoxy)phenoxypiperidine)

4-4-(Difluoromethoxy)phenoxypiperidine is a fluorinated piperidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a difluoromethoxy-phenoxy moiety, which may enhance metabolic stability and bioavailability in drug development. The presence of fluorine atoms can improve lipophilicity and influence binding interactions, making it a valuable intermediate for bioactive compound synthesis. This compound is particularly relevant in the design of CNS-targeting molecules due to the piperidine scaffold's prevalence in neuromodulators. Its synthetic versatility allows for further functionalization, supporting diverse research applications. High purity grades ensure reproducibility in experimental settings. Proper handling and storage under inert conditions are recommended to maintain stability.
4-4-(difluoromethoxy)phenoxypiperidine structure
1370556-84-5 structure
Product Name:4-4-(difluoromethoxy)phenoxypiperidine
CAS No:1370556-84-5
MF:C12H15F2NO2
MW:243.24981045723
CID:5843304
PubChem ID:86685910
Update Time:2025-11-06

4-4-(difluoromethoxy)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

    • 4-4-(difluoromethoxy)phenoxypiperidine
    • EN300-1950003
    • 4-[4-(difluoromethoxy)phenoxy]piperidine
    • SCHEMBL14795183
    • 1370556-84-5
    • 4-(4-(difluoromethoxy)phenoxy)piperidine
    • Inchi: 1S/C12H15F2NO2/c13-12(14)17-10-3-1-9(2-4-10)16-11-5-7-15-8-6-11/h1-4,11-12,15H,5-8H2
    • InChI Key: VSXMXGUCZFQLNA-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)OC1CCNCC1)F

Computed Properties

  • Exact Mass: 243.10708505g/mol
  • Monoisotopic Mass: 243.10708505g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30.5Ų

4-4-(difluoromethoxy)phenoxypiperidine Pricemore >>

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Additional information on 4-4-(difluoromethoxy)phenoxypiperidine

Recent Advances in the Study of 4-4-(Difluoromethoxy)phenoxypiperidine (CAS: 1370556-84-5)

In recent years, the compound 4-4-(difluoromethoxy)phenoxypiperidine (CAS: 1370556-84-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of 4-4-(difluoromethoxy)phenoxypiperidine as a potential modulator of central nervous system (CNS) targets. Recent findings suggest that this compound exhibits high affinity for specific neurotransmitter receptors, which could pave the way for its use in treating neurological disorders such as depression, anxiety, and schizophrenia. The compound's ability to cross the blood-brain barrier (BBB) efficiently has been a focal point of these studies, highlighting its advantages over existing therapeutic agents.

Another significant advancement involves the optimization of synthetic routes for 4-4-(difluoromethoxy)phenoxypiperidine. Researchers have developed novel methodologies to improve yield and purity, addressing previous challenges in large-scale production. These advancements not only enhance the feasibility of industrial-scale synthesis but also reduce production costs, making the compound more accessible for further research and development.

In addition to its CNS applications, recent studies have investigated the potential of 4-4-(difluoromethoxy)phenoxypiperidine in oncology. Preliminary data indicate that the compound may exhibit anti-proliferative effects on certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies are underway to understand the underlying pathways, with early results suggesting involvement in apoptosis induction and cell cycle arrest.

Despite these promising findings, challenges remain in the clinical translation of 4-4-(difluoromethoxy)phenoxypiperidine. Issues such as pharmacokinetic variability, potential off-target effects, and long-term safety profiles need to be addressed through rigorous preclinical and clinical testing. Ongoing research aims to overcome these hurdles, with several pharmaceutical companies expressing interest in advancing the compound through the drug development pipeline.

In conclusion, 4-4-(difluoromethoxy)phenoxypiperidine (CAS: 1370556-84-5) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse therapeutic potential, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a promising candidate for future drug development. Continued exploration of its properties and applications will be crucial in unlocking its full potential and addressing unmet medical needs.

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